Cas no 158875-39-9 (3-Thiophenecarboxylic acid, 2-phenyl-, ethyl ester)

• Product Name: 3-Thiophenecarboxylic acid, 2-phenyl-, ethyl ester
• CAS No: 158875-39-9
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• CID: 1337607
• PubChem ID: 10399048
• Update Time: 2025-04-20

3-Thiophenecarboxylic acid, 2-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 2-phenyl-, ethyl ester
• SCHEMBL3609310
• 158875-39-9
• DB-157503
• Ethyl 2-phenylthiophene-3-carboxylate

• Inchi： 1S/C13H12O2S/c1-2-15-13(14)11-8-9-16-12(11)10-6-4-3-5-7-10/h3-9H,2H2,1H3
• InChI Key： RQIRRXYBTYBPTJ-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)OCC)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 232.05586
• Monoisotopic Mass: 232.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3